Ramosetron Hydrochloride

• CAS No.: 132907-72-3
• Product Name: Ramosetron Hydrochloride
• Molecular Formula: C17H17N3O • HCl
• Molecular Weight: 315.8 g/mol
• IUPAC Name: (1-methylindol-3-yl)-[(5R)-4,5,6,7-tetrahydro-3H-benzimidazol-5-yl]methanone;hydrochloride
• Standard InChI: InChI=1S/C17H17N3O.ClH/c1-20-9-13(12-4-2-3-5-16(12)20)17(21)11-6-7-14-15(8-11)19-10-18-14;/h2-5,9-11H,6-8H2,1H3,(H,18,19);1H/t11-;/m1./s1
• Standard InChIKey: XIXYTCLDXQRHJO-RFVHGSKJSA-N
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)C(=O)[C@@H]3CCC4=C(C3)NC=N4.Cl
• SMILES: CN1C=C(C2=CC=CC=C21)C(=O)C3CCC4=C(C3)NC=N4.Cl
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)C3CCC4=C(C3)NC=N4.Cl
• Appearance: Assay:≥98%A crystalline solid
• Description: Ramosetron Hydrochloride is the hydrochloride salt of ramosetron, a selective serotonin (5-HT) receptor antagonist with potential antiemetic activity. Upon administration, ramosetron selectively binds to and blocks the activity of 5-HT subtype 3 (5-HT3) receptors located in the vagus nerve terminal and in the vomiting center in the central nervous system (CNS), suppressing chemotherapy-induced nausea and vomiting.; Ramosetron hydrochloride is a member of indoles.
• Synonyms: 5-((1-methyl-3-indolyl)carbonyl)-4,5,6,7-tetrahydro-1H-benzimidazol; Methanone, (1-methyl-1H-indol-3-yl)(4,5,6,7-tetrahydro-1H-benzimidazol-5-yl)-, monohydrochloride, (R)-; Nasea; ramosetron; ramosetron hydrochloride; YM 060; YM-060; YM060
• Reference: [1]. http://www.drugsupdate.com/generic/view/1111
• PubChem Compound: 107999
• Last Modified: Nov 11 2021